2-({3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidin-1-yl}carbonyl)-5-methylpyrazine

• IUPAC Name: [3-[1-(2-methoxyethyl)imidazol-2-yl]piperidin-1-yl]-(5-methylpyrazin-2-yl)methanone
• InChI: InChI=1S/C17H23N5O2/c1-13-10-20-15(11-19-13)17(23)22-6-3-4-14(12-22)16-18-5-7-21(16)8-9-24-2/h5,7,10-11,14H,3-4,6,8-9,12H2,1-2H3
• InChI Key: JQAYUMXHZGIFCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2CCCC(C2)C3=NC=CN3CCOC
• Molecular Formula: C17H23N5O2
• Molecular Weight: 329.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the specified molecule often involves multi-step organic reactions, including cyclization of aminopyridines with chloro ketones to form imidazo[1,2-a]pyridines, followed by side-chain elaboration to introduce specific functional groups (Krasavin et al., 2005). These synthetic routes are crucial for creating molecules with potential biological activities.

Molecular Structure Analysis

The molecular structure of related compounds, such as "methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate," has been elucidated through crystal and molecular structural studies, revealing insights into their conformation and potential interactions (Richter et al., 2023). These analyses are fundamental in understanding the biological activities of such molecules.

Chemical Reactions and Properties

The chemical reactivity of imidazo[1,2-a]pyridines and related compounds involves reactions such as nitrosation, nitration, bromination, and methylation, indicating a rich chemistry that can be exploited for various synthetic applications (Ochi et al., 1976). These reactions are essential for the functionalization and further modification of the core structure.

Physical Properties Analysis

The physical properties of compounds within this chemical class, such as solubility, melting point, and crystal structure, are closely linked to their molecular structure. The detailed crystallographic analysis provides insights into the molecular packing and potential hydrogen bonding interactions, crucial for understanding the compound's stability and reactivity.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards nucleophiles and electrophiles, and stability under various conditions, are determined by the functional groups present in the molecule. Studies on related molecules, such as the synthesis and reactivity of imidazo[1,2-a]pyridines, highlight the versatility and rich chemistry of these compounds, enabling a wide range of chemical transformations and applications (Starrett et al., 1989).